5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H11F3N2O/c1-10-5-7-11(8-6-10)15-20-14(21-22-15)12-3-2-4-13(9-12)16(17,18)19/h2-9H,1H3
• InChI Key: OFNBKPINIOOHKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been identified as a promising candidate for use in various fields, including medicinal chemistry, material science, and biochemistry.

Mechanism of Action

The mechanism of action of 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound exhibits potent anti-inflammatory and analgesic activity by inhibiting the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole exhibits potent anti-inflammatory and analgesic activity in animal models. This compound has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole in lab experiments is its potent anti-inflammatory and analgesic activity. This makes it a useful tool for studying various diseases and conditions that involve inflammation and pain.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity. Studies have shown that this compound can be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. One potential direction is the development of new drugs for the treatment of various diseases, including inflammatory diseases and pain.
Another potential direction is the use of this compound in the synthesis of new materials and polymers. Studies have shown that this compound exhibits excellent thermal stability and can be used as a building block for the synthesis of various materials.
Conclusion:
In conclusion, 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a promising compound with potential applications in various fields, including medicinal chemistry, material science, and biochemistry. While the mechanism of action of this compound is not fully understood, studies have shown that it exhibits potent anti-inflammatory and analgesic activity. Future research involving this compound may lead to the development of new drugs and materials with a wide range of applications.

Synthesis Methods

The synthesis of 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole can be achieved through various methods. One of the most common methods involves the reaction of 4-methylbenzohydrazide with 3-(trifluoromethyl)benzoyl chloride in the presence of a base. The resulting intermediate is then cyclized to form the final product. Other methods involve the use of different reagents or catalysts to achieve the same reaction.

Scientific Research Applications

5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has been identified as a promising candidate for use in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activity, making it a potential candidate for the development of new drugs for the treatment of various diseases.
In addition to its medicinal properties, 5-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has also been studied for its potential applications in material science. This compound exhibits excellent thermal stability and can be used as a building block for the synthesis of various polymers and materials.